Cas no 1835-52-5 (2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride)

• Product Name: 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride
• CAS No: 1835-52-5
• MF: C₅H₁₀ClNO₄
• MW: 183.590200901031
• MDL: MFCD00214167
• CID: 225920
• PubChem ID: 12832747
• Update Time: 2025-10-31

2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride
• Aspartic acid, 4-methylester, hydrochloride (9CI)
• DL-ASPARTIC ACID 4-METHYL ESTER HYDRO- CHLORIDE
• DL-Aspartic acid b-methyl ester hydrochloride
• H-DL-Asp(OMe)-OH · HCl
• H-DL-Asp(Ome)-OH.HCl
• (2Z)-4,4-dihydroxy-2-iminopentanoic acid hydrochloride
• 4-Methyl hydrogen DL-aspartate HCl
• 4-Methyl hydrogen DL-aspartate hydrochloride
• H-Dl-Asp(Ome)-Oh Hcl
• DL-Aspartic acid beta-methyl ester hydrochloride
• beta-Methyl L-aspartate hydrochloride
• ASPARTIC ACID(OME)-OH HCL
• H-DL-Asp(OMe)-OH-HCl
• QRBMPUYOGOCYDJ-UHFFFAOYSA-N
• NSC118528
• VC31020
• AK109363
• 2-Amino-4-methoxy-4-oxobutanoic
• Kaur-16-en-15-one,1-(acetyloxy)-7,20-epoxy-6,7-dihydroxy-, (1a,6b,7a)- (9CI)
• EN300-19961
• MFCD00038972
• 2-Amino-4-methoxy-4-oxobutanoic acid HCl
• H-DL-Asp(OMe)-OH . HCl
• MFCD00214167
• AKOS016353048
• 2-amino-4-methoxy-4-oxobutanoic acid;hydrochloride
• DL-Aspartic acid beta -methyl ester hydrochloride
• AS-12773
• 2-Amino-4-methoxy-4-oxobutanoic acid HCl (H-DL-Asp(OMe)-OH.HCl)
• 2-amino-3-methoxycarbonyl-propionic acid hydrochloride
• 2-azanyl-4-methoxy-4-oxidanylidene-butanoic acid hydrochloride
• J-011757
• NSC-118528
• 1835-52-5
• SY113561
• 2-amino-4-methoxy-4-oxobutanoicacidhydrochloride
• METHANESULFONICACIDANILINE
• A850513
• AM20090073
• CS-0079863
• A810986
• SY030362
• Aspartic acid,4-methylester,hydrochloride(9ci)
• DL-Asparticacid4-methylesterHCl;DL-Aspartic acid beta-methyl ester hydrochloride
• FT-0601126
• EINECS 217-399-4
• WLZ2835
• SCHEMBL6506409

• MDL： MFCD00214167
• Inchi： 1S/C5H9NO4.ClH/c1-10-4(7)2-3(6)5(8)9;/h3H,2,6H2,1H3,(H,8,9);1H
• InChI Key： QRBMPUYOGOCYDJ-UHFFFAOYSA-N
• SMILES： Cl.O(C)C(CC(C(=O)O)N)=O

Computed Properties

• Exact Mass: 183.0299
• Monoisotopic Mass: 183.029836
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 145
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.6

Experimental Properties

• Melting Point: 193-194 ºC (methanol )
• Boiling Point: 305°Cat760mmHg
• Flash Point: 138.2°C
• PSA: 101.61

2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• WGK Germany：3
• Safety Instruction： 22-24/25
• Storage Condition：Store long-term at -20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride

Recent Advances in the Research of 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride (CAS: 1835-52-5)

2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride (CAS: 1835-52-5) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, often utilized as a building block in organic synthesis, has recently garnered attention due to its potential applications in drug development and biochemical studies. The following research brief consolidates the latest findings related to this compound, highlighting its synthesis, biological activity, and emerging applications.

Recent studies have focused on optimizing the synthesis of 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride to improve yield and purity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel enzymatic approach that significantly reduces byproduct formation, achieving a purity of over 98%. This advancement is critical for scaling up production for pharmaceutical applications, where high purity is paramount.

In addition to synthetic improvements, researchers have explored the biological activity of this compound. A study published in Bioorganic & Medicinal Chemistry Letters demonstrated its role as a precursor in the synthesis of gamma-aminobutyric acid (GABA) analogs, which are pivotal in neurological drug development. The compound's ability to modulate GABAergic activity suggests potential therapeutic applications for conditions such as epilepsy and anxiety disorders.

Further investigations have revealed the compound's utility in peptide chemistry. A 2024 study in Organic & Biomolecular Chemistry highlighted its incorporation into peptide chains to enhance stability and bioavailability. This modification has shown promise in the development of peptide-based therapeutics, particularly for targeting intracellular pathways.

The pharmacological potential of 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride is also being explored in cancer research. Preliminary data from a collaborative study between academic and industrial researchers indicate that derivatives of this compound exhibit selective cytotoxicity against certain cancer cell lines. These findings, though still in the early stages, open new avenues for anticancer drug design.

In conclusion, 2-Amino-4-methoxy-4-oxobutanoic acid hydrochloride (CAS: 1835-52-5) continues to be a versatile and valuable compound in chemical biology and pharmaceutical research. Recent advancements in its synthesis, coupled with its diverse biological activities, underscore its potential in drug development. Future research is expected to further elucidate its mechanisms of action and expand its therapeutic applications.